Cas no 1216468-48-2 (Homogentisic Acid-13C6)
Homogentisic Acid-13C6 structure
Product Name:Homogentisic Acid-13C6
CAS No:1216468-48-2
MF:C8H8O4
MW:174.102651596069
CID:1059023
PubChem ID:46781702
Update Time:2025-04-20
Homogentisic Acid-13C6 Chemical and Physical Properties
Names and Identifiers
-
- Homogentisic Acid-13C6
- 2-(2,5-dihydroxyphenyl)acetic acid-13C6
- [2,5-Dihydroxy(~13~C_6_)phenyl]acetic acid
- 2-(2,5-dihydroxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)acetic acid
- AKOS030255894
- DTXSID10675920
- 451-13-8 (unlabeled)
- 1216468-48-2
-
- Inchi: 1S/C8H8O4/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3,9-10H,4H2,(H,11,12)/i1+1,2+1,3+1,5+1,6+1,7+1
- InChI Key: IGMNYECMUMZDDF-JTZKEMBVSA-N
- SMILES: O[13C]1[13CH]=[13CH][13C](=[13CH][13C]=1CC(=O)O)O
Computed Properties
- Exact Mass: 174.06200
- Monoisotopic Mass: 174.06238774g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76000
- LogP: 0.72490
Homogentisic Acid-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H593402-1mg |
Homogentisic Acid-13C6 |
1216468-48-2 | 1mg |
$ 246.00 | 2023-09-07 | ||
| TRC | H593402-10mg |
Homogentisic Acid-13C6 |
1216468-48-2 | 10mg |
$ 1926.00 | 2023-09-07 | ||
| Larodan | 78-6013-0-mg |
Homogentisic acid (ring 13C6) |
1216468-48-2 | >98% | mg |
€455.00 | 2023-09-19 | |
| A2B Chem LLC | AE39348-1mg |
Homogentisic Acid-13C6 |
1216468-48-2 | 1mg |
$364.00 | 2024-04-20 | ||
| A2B Chem LLC | AE39348-10mg |
Homogentisic Acid-13C6 |
1216468-48-2 | 10mg |
$2024.00 | 2024-04-20 |
Homogentisic Acid-13C6 Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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